3-[2-(4-ethylpiperazin-1-yl)ethyl]-8-[(4-methyl-1H-pyrrol-2-yl)carbonyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one

• IUPAC Name: 3-[2-(4-ethylpiperazin-1-yl)ethyl]-8-(4-methyl-1H-pyrrole-2-carbonyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C21H33N5O3/c1-3-23-8-10-24(11-9-23)12-13-26-16-21(29-20(26)28)4-6-25(7-5-21)19(27)18-14-17(2)15-22-18/h14-15,22H,3-13,16H2,1-2H3
• InChI Key: OIHNTHNEMYOMDW-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CCN2CC3(CCN(CC3)C(=O)C4=CC(=CN4)C)OC2=O
• Molecular Formula: C21H33N5O3
• Molecular Weight: 403.5 g/mol

Description

3-[2-(4-ethylpiperazin-1-yl)ethyl]-8-[(4-methyl-1H-pyrrol-2-yl)carbonyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one is a useful research compound. Its molecular formula is C21H33N5O3 and its molecular weight is 403.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 403.25833993 g/mol and the complexity rating of the compound is 599. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Serotonin Receptor Activity

Compounds structurally related to 3-[2-(4-ethylpiperazin-1-yl)ethyl]-8-[(4-methyl-1H-pyrrol-2-yl)carbonyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one have been synthesized and their activity on serotonin 5-HT1A and 5-HT2A receptors has been studied. The spacer between the amide fragment and 4-arylpiperazine moiety, as well as the size of the cycloalkyl ring at the 3-position of the pyrrolidine-2,5-dione ring, were found to be crucial in determining the functional 5-HT1A/5-HT2A properties (Obniska et al., 2006).

Anticonvulsant Activity

Another study on derivatives closely related to the chemical revealed that these compounds displayed anticonvulsant activity, with some showing higher protection than magnesium valproate, a standard substance used for comparison. The introduction of an aromatic area to the cyclohexane ring, either as a flexible fragment or as a rigidified skeleton, significantly affected their anticonvulsant and neurotoxic properties (Obniska, Kamiński, & Tatarczyńska, 2006).

Anticancer and Antidiabetic Potential

Research into spirothiazolidines, a related class of compounds, highlighted their potential in anticancer and antidiabetic applications. Specific derivatives demonstrated significant activity against human breast carcinoma and liver carcinoma cell lines, along with alpha-amylase and alpha-glucosidase inhibitory activities, suggesting a promising area for further exploration in the treatment of cancer and diabetes (Flefel et al., 2019).